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Compound of Interest

Compound Name:
tert-Butyl 1-

allylhydrazinecarboxylate

Cat. No.: B153078 Get Quote

Essential Safety and Handling Guide for tert-
Butyl 1-allylhydrazinecarboxylate
This guide provides crucial safety and logistical information for the handling and disposal of

tert-Butyl 1-allylhydrazinecarboxylate. The following procedures are based on best practices

for handling hydrazine derivatives. Researchers, scientists, and drug development

professionals should conduct a thorough risk assessment before beginning any work with this

compound.

Summary of Physical and Chemical Properties
While a comprehensive Safety Data Sheet (SDS) for tert-Butyl 1-allylhydrazinecarboxylate
is not readily available, the following table summarizes known and predicted data. Due to the

potential hazards associated with hydrazine derivatives, this compound should be handled with

extreme caution.[1]
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Property Value Source

Molecular Formula C8H16N2O2 [2][3][4]

Molecular Weight 172.22 g/mol [2]

CAS Number 21075-86-5 [2]

Melting Point 225.8 ± 33.0 °C (Predicted) [2]

Boiling Point Not Available

Density 1.012 ± 0.06 g/cm3 (Predicted) [2]

Flash Point 90.4 ± 25.4 °C (Predicted) [2]

Vapor Pressure
0.1 ± 0.4 mmHg at 25°C

(Predicted)
[2]

Occupational Exposure Limits

(PEL, TLV)
Not Available

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following PPE is mandatory when handling tert-Butyl 1-allylhydrazinecarboxylate:

Hand Protection: Wear nitrile or neoprene gloves.[5][6][7] Always consult the glove

manufacturer's resistance chart for specific chemical compatibility.

Eye and Face Protection: Use tightly fitting safety goggles.[5] A face shield should also be

worn if there is a splash hazard.[5][6]

Skin and Body Protection: A flame-resistant lab coat and a chemical-resistant apron are

required.[5][7] Full-length pants and closed-toe shoes are mandatory.[5]

Respiratory Protection: All handling of tert-Butyl 1-allylhydrazinecarboxylate should be

conducted in a certified chemical fume hood to avoid inhalation of vapors.[6] If a fume hood

is not available or if exposure limits are exceeded, a full-face respirator with appropriate

cartridges should be used.[5]
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Experimental Protocol: Safe Handling and Disposal
1. Engineering Controls and Preparation:

All work with tert-Butyl 1-allylhydrazinecarboxylate must be performed in a properly

functioning chemical fume hood.[6]

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

Keep the work area clean and free of clutter.

Remove all ignition sources as the compound may be flammable.[8]

2. Handling Procedure:

Don the appropriate PPE as outlined above.

Carefully weigh and transfer the chemical within the fume hood.

Avoid the formation of dust and aerosols.

Keep the container tightly closed when not in use.[9][10]

Wash hands thoroughly after handling, even if gloves were worn.[6][9][11]

3. Spill Response:

In the event of a small spill within the fume hood, absorb the material with an inert, non-

combustible absorbent (e.g., sand, vermiculite).

For larger spills, or any spill outside of a fume hood, evacuate the area immediately.[6][7]

Notify your institution's environmental health and safety (EHS) department.[6][7]

Do not attempt to clean up a large spill without proper training and equipment.

4. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][11][12]

Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation develops.[11][12]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[8][11]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[8]

[12]

5. Disposal Plan:

All waste containing tert-Butyl 1-allylhydrazinecarboxylate must be considered hazardous

waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the waste through your institution's hazardous waste management program.[9]

[10][11] Do not dispose of down the drain or in regular trash.

Workflow for Safe Handling of tert-Butyl 1-
allylhydrazinecarboxylate
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Preparation
- Verify fume hood function

- Assemble all materials
- Don appropriate PPE

Handling
- Weigh and transfer in fume hood

- Keep container sealed
- Avoid aerosol generation

Post-Handling
- Decontaminate work area

- Remove and dispose of PPE

Spill Response
- Evacuate area

- Notify EHS

If spill occurs

First Aid
- Follow specific procedures for exposure

- Seek immediate medical attention

If exposure occurs

Waste Disposal
- Collect in labeled, sealed container

- Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-Butyl 1-allylhydrazinecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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